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Compound of Interest

Compound Name: Thalidomide-O-PEG2-propargy!

Cat. No.: B10814305

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of potent compounds such as Thalidomide-O-PEG2-propargyl are paramount to
ensuring laboratory safety and environmental protection. This guide provides essential, step-
by-step information for the safe disposal of this synthetic E3 ligase ligand-linker conjugate,
which is utilized in the development of Proteolysis Targeting Chimeras (PROTACS).

Crucial Safety Note: While a Safety Data Sheet (SDS) for Thalidomide-O-PEG2-propargyl
has stated it is not a hazardous substance, its parent compound, thalidomide, is a known
human teratogen with significant reproductive toxicity.[1][2][3] Therefore, as a precautionary
measure, Thalidomide-O-PEG2-propargyl and any materials contaminated with it should be
handled and disposed of as hazardous chemical waste. All disposal procedures must be
conducted in strict accordance with local, state, and federal regulations. It is imperative to
consult with your institution's Environmental Health and Safety (EHS) department before
proceeding with any disposal protocol.[3]

Chemical and Physical Properties

This table summarizes key quantitative data for Thalidomide-O-PEG2-propargyl and its
parent compound, thalidomide.
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Thalidomide-O-PEG2- (¥)-Thalidomide (Parent
Property
propargyl Compound)
CAS Number 2098487-52-4[4] 50-35-1[2]
Molecular Formula C20H20N207[4] C13H10N204
Molecular Weight 400.38 g/mol [4] 258.23 g/mol
Physical State Solid Solid
Melting Point Not available 269-271 °C[2]
Data not available; treat as Toxic if swallowed, may
Known Hazards hazardous due to thalidomide damage fertility or the unborn
component. child.[2]

Disposal Workflow

The proper disposal of Thalidomide-O-PEG2-propargyl is a multi-step process that prioritizes
safety and regulatory compliance. The following diagram illustrates the logical workflow for this
procedure.
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Caption: Logical workflow for the safe disposal of Thalidomide-O-PEG2-propargyl.
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Experimental Protocol: General Disposal Procedure

This protocol provides step-by-step guidance for the proper disposal of Thalidomide-O-PEG2-
propargyl waste.

1. Personal Protective Equipment (PPE)

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves (e.g., nitrile), when handling Thalidomide-O-PEG2-propargyl or its waste.

2. Waste Segregation and Containment
e Do not dispose of this chemical in the regular trash or down the drain.[5]

» Establish separate, clearly labeled hazardous waste containers for solid, liquid, and sharp
waste streams.

e Solid Waste:

o This includes unused or expired Thalidomide-O-PEG2-propargyl powder, as well as
contaminated items like gloves, bench paper, and kimwipes.[6]

o Collect solid chemical waste in its original container if possible, or a compatible, sealable
container.[6][7]

o Contaminated lab supplies should be double-bagged in clear plastic bags and placed
inside a designated solid hazardous waste container.[6]

e Liquid Waste:

[¢]

Collect any solutions containing Thalidomide-O-PEG2-propargyl in a dedicated, leak-
proof, and chemically compatible container with a screw-on cap.[6]

[¢]

Do not mix this waste with other solvent streams unless explicitly permitted by your
institution's EHS department.[3]

[¢]

Ensure at least one inch of headroom in the container to allow for expansion.[8]
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Contaminated Sharps:

o Needles, syringes, pipette tips, and broken glassware contaminated with Thalidomide-O-
PEG2-propargyl must be placed in a designated, puncture-resistant sharps container.[6]

. Container Management and Labeling

All hazardous waste containers must be kept securely capped and closed except when
adding waste.[6][9]

Clearly label every waste container with the words "Hazardous Waste."

The label must also include the full chemical name ("Thalidomide-O-PEG2-propargyl”),
relevant hazard warnings (e.g., "Reproductive Hazard," "Toxic"), and the date waste
accumulation began.[3]

. Storage

Store sealed waste containers in a designated, secure, and well-ventilated hazardous waste
accumulation area.[3]

Use secondary containment, such as a lab tray, to prevent spills or leaks.[6] The secondary
container should be able to hold 110% of the volume of the primary container.[6]

Segregate the waste from incompatible materials as per general laboratory safety guidelines.

[718]
. Final Disposal
Do not allow hazardous waste to accumulate in the laboratory for extended periods.[7]

Follow your institution's procedures to request a hazardous waste pickup from the EHS
department.

Wipe down the exterior of the waste containers before the scheduled pickup.[6]

. Documentation
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e Maintain accurate records of the amount of Thalidomide-O-PEG2-propargyl waste
generated and the dates of accumulation and disposal.[3] This documentation is crucial for
regulatory compliance.

Disclaimer: This information is intended as a general guide. The responsibility for the safe
handling and disposal of Thalidomide-O-PEG2-propargyl lies with the user. Always prioritize
the guidance of your institution's safety office and adhere to all legal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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